Cas no 157873-93-3 (1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-)
157873-93-3 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-
CAS No:157873-93-3
MF:C9H13NO2
MW:167.205022573471
CID:107926
PubChem ID:15357244
Update Time:2025-04-18
1H-Pyrrole-2-carboxylicacid, 3,4-diethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylicacid, 3,4-diethyl-
- 3,4-diethyl 1H-pyrrole-2-carboxylicacid
- 3,4-Diethyl-1H-pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylicacid,3,4-diethyl-(9CI)
- 1H-Pyrrole-2-carboxylic acid, 3,4-diethyl-
- SCHEMBL4268684
- 157873-93-3
- 1H-PYRROLE-2-CARBOXYLIC ACID,3,4-DIETHYL-
- DTXSID20571944
- 3,4-Diethyl-1H-pyrrole-2-carboxylicacid
-
- Inchi: 1S/C9H13NO2/c1-3-6-5-10-8(9(11)12)7(6)4-2/h5,10H,3-4H2,1-2H3,(H,11,12)
- InChI Key: ZMRBGUQIQSRTLI-UHFFFAOYSA-N
- SMILES: OC(C1=C(CC)C(=CN1)CC)=O
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
1H-Pyrrole-2-carboxylicacid, 3,4-diethyl- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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